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Compound of Interest

Compound Name: Hexapentacontane

cat. No.: B3283717

An In-depth Technical Guide on the Chemical Properties of Hexapentacontane

Abstract

Hexapentacontane (CseH114) is a long-chain saturated hydrocarbon belonging to the alkane
family.[1] As a high-molecular-weight alkane, it exists as a waxy solid at standard conditions
and exhibits properties characteristic of paraffins, including low reactivity and low polarity.[2]
This technical guide provides a comprehensive overview of the core chemical and physical
properties of hexapentacontane, detailed experimental protocols for its characterization, and a
summary of its synthesis and potential applications. This document is intended for researchers,
scientists, and professionals in drug development and materials science who require detailed
information on this compound.

Physicochemical Properties

Hexapentacontane is an acyclic alkane with the general chemical formula CnHzn+2.[2] Its
fundamental properties are determined by the 56-carbon backbone and the intermolecular van
der Waals forces, which are significant due to its large molecular size.[3][4][5] The key
guantitative physicochemical properties of hexapentacontane are summarized in the table
below.
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Property Value Source

IUPAC Name Hexapentacontane PubChem][6]

CAS Number 7719-82-6 PubChem[6], ChemicalBook[7]
Molecular Formula CseH114 Smolecule[1], PubChem][6]
Molecular Weight 787.5 g/mol Smolecule[1], PubChem][6]
Melting Point 96-99 °C ChemicalBook][7]

Boiling Point 601.13 °C (estimate) ChemicalBook][7]

Density 0.9271 (estimate) ChemicalBook][7]

Refractive Index 1.4883 (estimate) ChemicalBook][7]

Physical State

Solid at 25°C

General Alkane Properties[2]

Reactivity and Stability

Like other high-molecular-weight alkanes, hexapentacontane is characterized by its relatively

low reactivity.[1] The carbon-carbon and carbon-hydrogen bonds are strong and nonpolar,

making the molecule stable. Key reactions include:

o Combustion: In the presence of excess oxygen, hexapentacontane undergoes complete

combustion to produce carbon dioxide and water.[1] The balanced equation is: CseH114 +

8602 — 56CO2 + 57H20.[1]

o Oxidation: Under controlled conditions with specific oxidizing agents, it can be oxidized to

form long-chain alcohols or carboxylic acids.[1]

o Thermal Cracking: At high temperatures and in the presence of catalysts, the C-C bonds can

break to form a mixture of lower-molecular-weight alkanes and alkenes.[1][8]

Synthesis Pathways

Hexapentacontane can be synthesized through several established organic chemistry

methods designed to create long-chain alkanes.
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Starting Materials
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Synthesis| Methods
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Thermal Cracking

Hexapentacontane
(CseH114)

(and other smaller alkanes)

Click to download full resolution via product page

Caption: Primary synthesis routes for long-chain alkanes like hexapentacontane.

o Kolbe Electrolysis: This method involves the electrolysis of sodium or potassium salts of

long-chain carboxylic acids to form higher alkanes via a radical coupling mechanism.[1]

o Wurtz Reaction: The coupling of two alkyl halides in the presence of sodium metal can be

used to form a longer carbon chain.[1][8] For hexapentacontane, this could involve the

reaction of a 28-carbon alkyl halide.

o Thermal Cracking: While primarily a method for breaking down large hydrocarbons, specific

fractions from the thermal cracking of petroleum can yield higher alkanes like

hexapentacontane.[1]

Experimental Protocols
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Melting Point Determination

The melting point is a critical parameter for identifying a solid compound and assessing its

purity.[9][10] Pure crystalline solids typically exhibit a sharp melting range of 0.5-1.0°C.[9]

Impurities tend to lower and broaden the melting range.[9][11]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)
Capillary tubes (sealed at one end)
Sample of hexapentacontane

Spatula and watch glass

Protocol:

Sample Preparation: Place a small amount of dry, powdered hexapentacontane on a clean
watch glass. Tap the open end of a capillary tube into the powder to collect a small amount of
the sample.

Sample Packing: Invert the capillary tube and tap the sealed end gently on a hard surface to
pack the sample tightly into the bottom. The packed sample height should be 2-3 mm.[10]

Apparatus Setup: Place the packed capillary tube into the sample holder of the melting point
apparatus.

Rapid Determination (Optional): If the approximate melting point is unknown, perform a rapid
heating (10-20°C/min) to get a preliminary value.[11]

Accurate Determination: Set the starting temperature to ~10-15°C below the expected
melting point (96-99°C). Use a slow heating rate of 1-2°C per minute to ensure thermal

equilibrium.[9]

Observation: Observe the sample through the magnifying lens. Record the temperature at
which the first drop of liquid appears (Tz).
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» Final Reading: Continue heating slowly and record the temperature at which the last crystal
of the solid melts completely (T2).

e Reporting: The melting point is reported as the range T1 - T2. Repeat the measurement with
a fresh sample to ensure consistency.
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Caption: Experimental workflow for determining the melting point of hexapentacontane.
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Solubility

As a large, nonpolar molecule, hexapentacontane is governed by the "like dissolves like"
principle.

¢ Insoluble in Polar Solvents: It is practically insoluble in water and other polar solvents.

o Soluble in Nonpolar Solvents: It is expected to be soluble in hot nonpolar organic solvents
such as toluene, benzene, and hexane. Its solubility at room temperature in these solvents is
likely to be low due to its solid state.

Biological Activity and Signaling Pathways

Saturated long-chain alkanes like hexapentacontane are generally considered to be
biologically inert with very low toxicity. They lack functional groups that would typically interact
with biological receptors or participate in metabolic pathways. A review of the scientific literature
did not yield any specific studies linking hexapentacontane to defined signaling pathways or
significant biological activities relevant to drug development.[12][13][14] Its primary relevance in
a biological context is as a component of certain waxes or as a non-metabolizable lipid.

Applications and Research Interest

Due to its properties, hexapentacontane has several industrial and research applications:

Lubricants: Its high viscosity and stability make it a potential component in high-temperature
lubricating oils.[1]

o Cosmetics: It can serve as an emollient in cosmetic formulations.[1]

e Research Standard: It is used as a standard reference compound in gas chromatography
and other chemical analyses involving hydrocarbons.[7]

o Nanotechnology: The strong van der Waals forces between hexapentacontane molecules
drive self-assembly, allowing it to be used as a building block for nanostructures like micelles
and thin films with potential applications in molecular electronics and drug delivery.[1]

o Tribology: Studies have investigated its ability to form low-friction films on surfaces, making it
a candidate material for lubricants in micro- and nanoelectromechanical systems (MEMS
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and NEMS).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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